Lactaronecatorin A
Overview
Description
Blennin C, also known as Lactaronecatorin A, belongs to the class of organic compounds known as terpene lactones. These are prenol lipids containing a lactone ring. Lactaronecatorin a is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, lactaronecatorin a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, lactaronecatorin a can be found in mushrooms. This makes lactaronecatorin A a potential biomarker for the consumption of this food product.
Scientific Research Applications
Autocatalysis in Drug Delivery Systems
- Study: "How autocatalysis accelerates drug release from PLGA-based microparticles: a quantitative treatment" by Siepmann et al. (2005).
- Application: Investigates the importance of autocatalysis in PLGA-based microparticles for controlled drug delivery systems. This research could be relevant if "Lactaronecatorin A" has similar degradation properties in biological fluids (Siepmann et al., 2005).
Laccase in Various Industries
- Study: "Elucidating the choice for a precise matrix for laccase immobilization: A review" by Daronch et al. (2020).
- Application: Discusses laccase as a biocatalyst in food clarification, organic synthesis, textile industry for dye discoloration, biosensor manufacturing, and more. This could be relevant if "Lactaronecatorin A" shares similar properties with laccases (Daronch et al., 2020).
PLGA-Based Nanotechnology
- Study: "Current advances in research and clinical applications of PLGA-based nanotechnology" by Lü et al. (2009).
- Application: Presents successes in applying PLGA-based nanotechnologies in medicine-related applications. Relevant if "Lactaronecatorin A" is used in similar nanotechnological contexts (Lü et al., 2009).
Biotechnological Applications of Laccases
- Study: "Industrial and biotechnological applications of laccases: a review" by Couto & Herrera (2006).
- Application: Outlines laccases' use in detoxifying industrial effluents, medical diagnostics, bioremediation, and more. Potentially applicable if "Lactaronecatorin A" functions similarly (Couto & Herrera, 2006).
properties
CAS RN |
62824-38-8 |
|---|---|
Product Name |
Lactaronecatorin A |
Molecular Formula |
C15H22O3 |
Molecular Weight |
250.33 g/mol |
IUPAC Name |
4-[2-(4,4-dimethylcyclopenten-1-yl)propyl]-3-(hydroxymethyl)-2H-furan-5-one |
InChI |
InChI=1S/C15H22O3/c1-10(11-4-5-15(2,3)7-11)6-13-12(8-16)9-18-14(13)17/h4,10,16H,5-9H2,1-3H3 |
InChI Key |
ASKJTZIKSPCIKT-SNVBAGLBSA-N |
Isomeric SMILES |
C[C@H](CC1=C(COC1=O)CO)C2=CCC(C2)(C)C |
SMILES |
CC(CC1=C(COC1=O)CO)C2=CCC(C2)(C)C |
Canonical SMILES |
CC(CC1=C(COC1=O)CO)C2=CCC(C2)(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Blennin C; Lactaronecatorin A; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![sodium;(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-[hydroxy(methyl)phosphoryl]butanoyl]amino]propanoyl]amino]propanoate](/img/structure/B1667066.png)
![6H-Dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one, 11-ethyl-5,11-dihydro-5-methyl-8-[2-[(1-oxido-4-quinolinyl)oxy]ethyl]-](/img/structure/B1667070.png)
![(2R)-2-Amino-3-[[(2R)-2-amino-3-[(8S)-8-(cyclohexylmethyl)-2-phenyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl]-3-oxopropyl]disulfanyl]-1-[(8S)-8-(cyclohexylmethyl)-2-phenyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl]propan-1-one](/img/structure/B1667074.png)